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Compound of Interest

Compound Name: ASNO02563583

Cat. No.: B15610363

Researchers and laboratory personnel must handle the GPR17 modulator, ASN02563583, with
care, adhering to established safety protocols for chemical reagents. Although a specific Safety
Data Sheet (SDS) for ASN02563583 is not publicly available, general principles of hazardous
chemical waste disposal should be strictly followed to ensure the safety of personnel and the
environment. It is imperative to treat this compound as potentially hazardous.

Personal Protective Equipment (PPE) and Handling

When handling ASN02563583, appropriate personal protective equipment should always be
worn. This includes, but is not limited to:

o Gloves: Chemically resistant gloves suitable for handling laboratory chemicals.
o Eye Protection: Safety glasses or goggles to prevent eye contact.
o Lab Coat: A standard laboratory coat to protect clothing and skin.

Work should be conducted in a well-ventilated area, preferably within a fume hood, to avoid
inhalation of any dust or aerosols.[1]

Disposal of Unused or Waste ASN02563583

All waste containing ASN02563583, whether in solid form or in solution, must be disposed of
as hazardous chemical waste.[2][3] Do not dispose of this compound in the regular trash or
down the drain.[4]
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Key Disposal Steps:
e Waste Collection:

o Collect all solid waste, including contaminated personal protective equipment (e.g., gloves,
weighing paper), in a designated and clearly labeled hazardous waste container.[5]

o Liquid waste, such as solutions of ASN02563583, should be collected in a separate,
compatible, and leak-proof container with a secure screw-on cap.[3][5] Do not mix with
incompatible waste streams.[6]

o Container Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste" and the
full chemical name: "ASN02563583".[2]

o Include the concentration and solvent if it is a solution.
o The date of waste accumulation should also be noted on the label.
o Storage of Waste:

o Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.

o Ensure secondary containment is used to prevent spills.[5]

o Segregate waste based on compatibility (e.g., keep away from strong acids, bases, and
oxidizers).[6]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EH&S) department to arrange
for the pickup and disposal of the hazardous waste.[3] Follow all institutional and local
regulations for hazardous waste disposal.

Spill and Emergency Procedures
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In the event of a spill, evacuate the immediate area and prevent others from entering. Wear
appropriate PPE, including respiratory protection if necessary, before attempting to clean up.

» Small Spills: Absorb liquid spills with an inert absorbent material (e.g., vermiculite, sand) and
collect the material in a sealed container for disposal as hazardous waste. For solid spills,
carefully sweep or scoop the material to avoid creating dust and place it in a sealed
container.

o Large Spills: Evacuate the area and contact your institution's emergency response team or
EH&S department immediately.

In case of accidental exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. Seek medical attention if irritation persists.[1]

« Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[1]

Quantitative Data Summary

Parameter Value Source

Recommended Storage (Stock  -80°C for up to 6 months;

) MedchemExpress
Solution) -20°C for up to 1 month

o Not Recommended; General
pH for Drain Disposal (General

o range for dilute acids/bases is American Chemical Society[4]
Guideline)

55-105

. ) Typically no more than 25
Maximum Waste Accumulation

o gallons total per laboratory Northwestern University[3]
(General Lab Guideline)

before removal
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Experimental Protocols Cited

While specific experimental protocols for the disposal of ASN02563583 are not available, the
general protocols for handling and disposing of hazardous laboratory chemicals are
referenced. These are standard operating procedures in most research environments and are

outlined by regulatory bodies and institutional safety departments.

ASN02563583 Disposal Workflow
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Caption: Workflow for the proper disposal of ASN02563583.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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